Cas no 18920-63-3 ((2S, 4’R, 8’R)-α-Tocopherol)

(2S, 4’R, 8’R)-α-Tocopherol structure
(2S, 4’R, 8’R)-α-Tocopherol structure
Product Name:(2S, 4’R, 8’R)-α-Tocopherol
CAS No:18920-63-3
Molecular Formula:C29H50O2
Molecular Weight:430.706109523773
CID:1061117
PubChem ID:1548900

(2S, 4’R, 8’R)-α-Tocopherol Properties

Names and Identifiers

    • (2S, 4’R, 8’R)-α-Tocopherol
    • (2S, 4’R, 8’R)-α-Toc
    • (2S,4'R,8'R)-α-tocopherol
    • (2S)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
    • SCHEMBL14167439
    • CHEBI:177086
    • (2S, 4 inverted exclamation mark R, 8 inverted exclamation mark R)-
    • 82190DH9F2
    • DTXSID00873170
    • (2S)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
    • (S,R,R)-alpha-Tocopherol
    • (+)-alpha-Tocopherol
    • (2S, 4'R, 8'R)-alpha-Tocopherol
    • 18920-63-3
    • .ALPHA.-TOCOPHEROL, L-
    • 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2S)-
    • 8-Trimethyltocol
    • (2S)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
    • (S,R,R)-.ALPHA.-TOCOPHEROL
    • UNII-82190DH9F2
    • SRR-alpha-tocopherol
    • (2S,4'R,8'R)-.ALPHA.-TOCOPHEROL
    • (2S,4'R,8'R)-alpha-Tocopherol
    • A-Tocopherol
    • alpha-Tocopherol, L-
    • L-.ALPHA.-TOCOPHEROL
    • s4686
    • (S)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
    • HMS3885P16
    • 2-epi-alpha-tocopherol
    • l-alpha-tocopherol
    • CCG-269016
    • InChIKey： GVJHHUAWPYXKBD-QLVXXPONSA-N
    • Inchi： InChI=1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29+/m1/s1
    • SMILES： Cc1c(c2c(c(c1O)C)CC[C@](O2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C

Computed Properties

  • Exact Mass: 430.381080833g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 12
  • Monoisotopic Mass: 430.381080833g/mol
  • Heavy Atom Count: 31
  • Complexity: 503
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 10.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Boiling Point: 485.9±0.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 210.2±24.4 °C
  • Density: 0.9±0.1 g/cm3

(2S, 4’R, 8’R)-α-Tocopherol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
T526100-10mg
(2S, 4’R, 8’R)-α-Tocopherol
 18920-63-3
10mg
 $25612.00 2023-05-17

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